Cas no 47141-42-4 ((S)-5-(3-(tert-Butylamino)-2-hydroxypropoxy)-3,4-dihydronaphthalen-1(2H)-one)

• Product Name: (S)-5-(3-(tert-Butylamino)-2-hydroxypropoxy)-3,4-dihydronaphthalen-1(2H)-one
• CAS No: 47141-42-4
• MF: C₁₇H₂₅NO₃
• MW: 291.385305166245
• CID: 329061
• PubChem ID: 39468
• Update Time: 2025-04-19

(S)-5-(3-(tert-Butylamino)-2-hydroxypropoxy)-3,4-dihydronaphthalen-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• (S)-5-(3-(tert-Butylamino)-2-hydroxypropoxy)-3,4-dihydronaphthalen-1(2H)-one
• 1(2H)-Naphthalenone,5-[(2S)-3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]-3,4-dihydro-
• Levobunolol
• Levobunolol Hydrochloride
• (-)-Bunolol
• Akbeta
• Betagan
• CCRIS 4375
• CHEBI:6438
• Levobunolol (INN)
• Levobunololum
• Levobunololum [INN-Latin]
• UNII-G6317AOI7K
• 5-[(2S)-3-[(1,1-Dimethylethyl)amino]-2-hydroxypropoxy]-3,4-dihydro-1(2H)-naphthalenone
• W 6421A
• l-Bunolol
• Levobunolol [INN:BAN]
• CAS-47141-41-3
• BRN 1887243
• BPBio1_000917
• G6317AOI7K
• NCGC00016801-02
• Prestwick0_000847
• DTXSID1043833
• 5-[(2S)-3-(tert-butylamino)-2-hydroxypropoxy]-3,4-dihydro-2H-naphthalen-1-one
• SPBio_002754
• DTXCID9023833
• CAS-27912-14-7
• 5-[(2S)-3-(tert-butylamino)-2-hydroxypropoxy]-1,2,3,4-tetrahydronaphthalen-1-one
• S01ED03
• LEVOBUNOLOL [VANDF]
• C07914
• (-)-Levobunolol hydrochloride
• Levobunololum (INN-Latin)
• 47141-42-4
• LEVOBUNOLOL [WHO-DD]
• Bunolol, (s)-
• Q408556
• CHEMBL1201237
• Prestwick1_000847
• CS-0013643
• BSPBio_000833
• beta-site
• liquifilm
• NCGC00016801-03
• SCHEMBL24095
• BRD-K31812033-003-03-7
• W-6421A
• (S)-5-(3-((1,1-dimethylethyl)amino)-2-hydroxypropoxy)-3,4-dihydro-1(2H)-naphthalenone
• NS00003536
• Prestwick3_000847
• 1(2H)-Naphthalenone, 5-(3-((1,1-dimethylethyl)amino)-2-hydroxypropoxy)-3,4-dihydro-, (S)-
• Ak-beta
• DB01210
• 5-[(2S)-3-(tert-butylamino)-2-hydroxypropoxy]-3,4-dihydronaphthalen-1(2H)-one
• EN300-18563037
• D08115
• Bunolol, (-)-
• 5-((2S)-3-(tert-butylamino)-2-hydroxypropoxy)-3,4-dihydronaphthalen-1(2H)-one
• HY-B1035A
• (-)-(S)-5-(3-(TERT-BUTYLAMINO)-2-HYDROXYPROPOXY)-3,4-DIHYDRO-1(2H)-NAPHTHALENONE
• Prestwick2_000847
• IXHBTMCLRNMKHZ-LBPRGKRZSA-N
• AKOS016012242
• NCGC00016801-01
• LEVOBUNOLOL [MI]
• LEVOBUNOLOL [INN]
• levobunololo
• GTPL570

• Inchi： 1S/C17H25NO3/c1-17(2,3)18-10-12(19)11-21-16-9-5-6-13-14(16)7-4-8-15(13)20/h5-6,9,12,18-19H,4,7-8,10-11H2,1-3H3/t12-/m0/s1
• InChI Key： IXHBTMCLRNMKHZ-LBPRGKRZSA-N
• SMILES： O(C[C@H](CNC(C)(C)C)O)C1=CC=CC2C(CCCC=21)=O

Computed Properties

• Exact Mass: 291.18355
• Monoisotopic Mass: 291.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 58.6A^2

Experimental Properties

• Color/Form: 白色至 粉红色粉末
• Density: 1.109±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 209-211°C
• Solubility: Very slightly soluble (0.55 g/l) (25 º C),
• PSA: 58.56
• LogP: 2.72430

(S)-5-(3-(tert-Butylamino)-2-hydroxypropoxy)-3,4-dihydronaphthalen-1(2H)-one Security Information

• Toxicity：LD50 in male, female rats, mice (mg/kg): 700, 800, 1530, 1220 orally; 25, 28, 78, 84 i.v.; LD50 in male, female hamsters, dogs (mg/kg): 435, 500, 100, 100 orally (Kaplan, 1980)